Cas no 2034432-35-2 (2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile)

• Product Name: 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile
• CAS No: 2034432-35-2
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• CID: 5333674
• Update Time: 2025-05-20

2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((1-(2-bromobenzoyl)piperidin-3-yl)oxy)isonicotinonitrile
• 2-[1-(2-bromobenzoyl)piperidin-3-yl]oxypyridine-4-carbonitrile
• 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

• Inchi： 1S/C18H16BrN3O2/c19-16-6-2-1-5-15(16)18(23)22-9-3-4-14(12-22)24-17-10-13(11-20)7-8-21-17/h1-2,5-8,10,14H,3-4,9,12H2
• InChI Key： LFQXFQCZHGYBBW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CCCC(C1)OC1C=C(C#N)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 492
• XLogP3: 3.3
• Topological Polar Surface Area: 66.2

Additional information on 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

Compound 2034432-35-2: 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile

The compound with CAS number 2034432-35-2, known as 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has been the subject of recent research, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The molecular structure of this compound is characterized by a piperidine ring substituted with a 2-bromobenzoyl group at position 1 and an oxygen atom at position 3, which connects to a pyridine ring bearing a cyano group at position 4. This unique architecture allows for diverse interactions within biological systems, making it a promising candidate for drug design.

Recent studies have focused on optimizing the synthesis of this compound, with researchers exploring more efficient and environmentally friendly methods. For instance, a novel approach utilizing microwave-assisted synthesis has been reported, significantly reducing reaction times while maintaining high yields.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. Its ability to form hydrogen bonds and its lipophilic properties make it suitable for targeting specific protein pockets, which is crucial in drug design.

Emerging research highlights the compound's biological activity, particularly its inhibitory effects on certain enzymes associated with disease progression. For example, studies have demonstrated its potential as an inhibitor of kinases involved in cancer cell proliferation.

In conclusion, the compound with CAS number 2034432-35-2, or 2-{[1-(2-bromobenzoyl)piperidin-3-yl]oxy}pyridine-4-carbonitrile, represents a valuable tool in contemporary medicinal chemistry. Its versatile structure and promising biological activity underscore its importance in advancing therapeutic development.